N-(4-(dimethylamino)benzyl)-5-(((2-fluorobenzyl)sulfonyl)methyl)furan-2-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-5-[(2-fluorophenyl)methylsulfonylmethyl]furan-2-carboxamide
• InChI: InChI=1S/C22H23FN2O4S/c1-25(2)18-9-7-16(8-10-18)13-24-22(26)21-12-11-19(29-21)15-30(27,28)14-17-5-3-4-6-20(17)23/h3-12H,13-15H2,1-2H3,(H,24,26)
• InChI Key: ROMVRGQBMPAPFO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNC(=O)C2=CC=C(O2)CS(=O)(=O)CC3=CC=CC=C3F
• Molecular Formula: C22H23FN2O4S
• Molecular Weight: 430.5 g/mol

Description

N-(4-(dimethylamino)benzyl)-5-(((2-fluorobenzyl)sulfonyl)methyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C22H23FN2O4S and its molecular weight is 430.49. The purity is usually 95%.
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Scientific Research Applications

Antiviral Applications

Furan-carboxamide derivatives have been identified as novel inhibitors of lethal H5N1 influenza A viruses. Through systematic structure-activity relationship studies, it was found that these derivatives, including compounds similar to N-(4-(dimethylamino)benzyl)-5-(((2-fluorobenzyl)sulfonyl)methyl)furan-2-carboxamide, show significant anti-influenza activity. This highlights the potential of such compounds in antiviral therapeutics (Yu Yongshi et al., 2017).

Catalysis and Synthesis

These compounds have also been explored in the context of catalysis. Supported 4-carboxybenzyl sulfamic acid on magnetic nanoparticles, related to the chemical structure , was found effective in the synthesis of furan-2(5H)-one derivatives. This underscores the relevance of such compounds in facilitating chemical reactions and in the production of fine chemicals (M. Khodaei et al., 2018).

Bio-imaging Applications

A phenoxazine-based fluorescent chemosensor incorporating a similar chemical structure has been developed for the detection of Cd2+ and CN− ions. This chemosensor's ability to function in live cell and zebrafish bio-imaging demonstrates the potential of such compounds in biological and medical imaging applications (P. Ravichandiran et al., 2020).

Insecticide Research

In the field of agriculture, related chemical structures have been formulated into novel insecticides like Flubendiamide. This compound, characterized by its unique chemical structure, has shown extremely strong activity against lepidopterous pests, indicating the potential of similar compounds in pest management (Masanori Tohnishi et al., 2005).

Drug Metabolism Studies

Furthermore, similar furan-carboxamide derivatives have been used as fluorescent probes to study drug metabolism in human and rat hepatocytes, specifically targeting CYP3A activity. This application underscores the utility of such compounds in pharmacological research and drug development processes (Deborah A. Nicoll-Griffith et al., 2004).